Cas no 2229076-79-1 (O-(2,3-dimethylhexan-2-yl)hydroxylamine)

• Product Name: O-(2,3-dimethylhexan-2-yl)hydroxylamine
• CAS No: 2229076-79-1
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 6494112
• PubChem ID: 165858691
• Update Time: 2025-05-20

O-(2,3-dimethylhexan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,3-dimethylhexan-2-yl)hydroxylamine
• EN300-1783097
• 2229076-79-1

• Inchi： 1S/C8H19NO/c1-5-6-7(2)8(3,4)10-9/h7H,5-6,9H2,1-4H3
• InChI Key： KEKBMMFPVVXAHT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C(C)CCC)N

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2,3-dimethylhexan-2-yl)hydroxylamine

Comprehensive Overview of O-(2,3-dimethylhexan-2-yl)hydroxylamine (CAS No. 2229076-79-1)

In the ever-evolving landscape of chemical research and industrial applications, O-(2,3-dimethylhexan-2-yl)hydroxylamine (CAS No. 2229076-79-1) has emerged as a compound of significant interest. This hydroxylamine derivative is gaining attention due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in various chemical transformations.

The compound's systematic name, O-(2,3-dimethylhexan-2-yl)hydroxylamine, highlights its branched alkyl chain and hydroxylamine functional group, which contribute to its distinctive chemical behavior. With the CAS registry number 2229076-79-1, this substance is precisely identified in chemical databases, ensuring accurate referencing in scientific literature and patents. Its molecular structure offers versatility in organic synthesis, particularly in the formation of nitrogen-containing heterocycles and as a building block for more complex molecules.

Recent trends in chemical research emphasize sustainable and efficient synthetic methodologies. O-(2,3-dimethylhexan-2-yl)hydroxylamine aligns with these priorities, as it can participate in green chemistry protocols, including catalytic reactions and atom-economical transformations. The compound's stability under various conditions makes it a reliable reagent for laboratories and industrial processes alike.

In the pharmaceutical sector, hydroxylamine derivatives like O-(2,3-dimethylhexan-2-yl)hydroxylamine are being investigated for their role in drug discovery and development. Their ability to form stable intermediates and modify bioactive molecules is particularly valuable. Additionally, the agrochemical industry explores such compounds for developing novel crop protection agents with improved efficacy and environmental profiles.

From a material science perspective, O-(2,3-dimethylhexan-2-yl)hydroxylamine offers opportunities for creating advanced polymers and functional materials. Its incorporation into polymer chains can impart desirable properties such as enhanced durability, thermal stability, or specific interactions with other substances. Researchers are also examining its potential in surface modification and coating technologies.

The synthesis of O-(2,3-dimethylhexan-2-yl)hydroxylamine typically involves the reaction of appropriate precursors under controlled conditions. Modern synthetic approaches focus on optimizing yield, purity, and scalability while minimizing waste generation. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality for various applications.

As with any chemical substance, proper handling and storage of O-(2,3-dimethylhexan-2-yl)hydroxylamine are essential. While it doesn't fall under restricted categories, standard laboratory safety protocols should be followed. Researchers are advised to consult material safety data sheets and conduct thorough risk assessments before working with this compound.

The growing interest in O-(2,3-dimethylhexan-2-yl)hydroxylamine is reflected in scientific publications and patent filings. Its potential applications continue to expand as new research emerges. For those seeking detailed information about this compound, reliable sources include chemical databases, peer-reviewed journals, and specialized chemical suppliers who can provide technical specifications and handling guidelines.

In conclusion, O-(2,3-dimethylhexan-2-yl)hydroxylamine (CAS No. 2229076-79-1) represents an important chemical entity with diverse applications across multiple industries. Its unique properties and versatility make it a valuable tool for researchers and industrial chemists alike. As scientific understanding of this compound deepens, we can anticipate even more innovative uses emerging in the coming years.